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Compound of Interest

Compound Name: 5-Phenyltetradecane

Cat. No.: B14179997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 5-
phenyltetradecane, with a specific focus on its boiling point and density. Due to the limited
availability of experimental data for 5-phenyltetradecane, this document also includes data for
structurally related isomers to provide a reliable reference framework. Furthermore, detailed
experimental protocols for the determination of these properties are outlined to support
research and development activities.

Physical Properties of Phenyltetradecane Isomers

While specific experimental data for 5-phenyltetradecane is not readily available in public
literature, the physical properties of other phenyltetradecane isomers, such as 1-
phenyltetradecane and 2-phenyltetradecane, have been reported. These values serve as a
strong basis for estimating the properties of 5-phenyltetradecane, as the boiling point and
density of long-chain alkylbenzene isomers typically exhibit only minor variations with the
position of the phenyl group.

Table 1: Physical Properties of Phenyltetradecane Isomers
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1- 2- 5-
Property
Phenyltetradecane Phenyltetradecane Phenyltetradecane
CAS Number 1459-10-5[1] 4534-59-2[2] 4534-56-9[3]
Molecular Formula C20H34[1] C20H34[2] C20H34[3]
Molecular Weight 274.48 g/mol [1] 274.49 g/mol [2] 274.49 g/mol
. _ 359 °C (at 760 mmHg) 355.4 °C (at 760 .
Boiling Point Not available
[11[4] mmHg)[2]
_ 0.854 g/mL (at 20 °C) _
Density 0.854 g/mL[2] Not available

[1]14]

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling point and density requires precise experimental techniques.
The following protocols describe standard high-precision methods applicable to long-chain
alkylbenzenes like 5-phenyltetradecane.

Boiling Point Determination via Ebulliometry

A precise method for determining the boiling point of hydrocarbons involves measuring the
vapor pressure at different temperatures using an ebulliometer.[5]

Apparatus:

An electrically heated boiler.

A vapor space with a vertical reentrant tube.

A high-precision platinum resistance thermometer.

A condenser.

A system for precise pressure control.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://www.guidechem.com/dictionary/en/4534-59-2.html
https://www.lgcstandards.com/GB/en/p/TRC-P108470
https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://www.guidechem.com/dictionary/en/4534-59-2.html
https://www.lgcstandards.com/GB/en/p/TRC-P108470
https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://www.guidechem.com/dictionary/en/4534-59-2.html
https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://parchem.com/chemical-supplier-distributor/n-tetradecylbenzene-035377
https://www.guidechem.com/dictionary/en/4534-59-2.html
https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://parchem.com/chemical-supplier-distributor/n-tetradecylbenzene-035377
https://www.guidechem.com/dictionary/en/4534-59-2.html
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://nvlpubs.nist.gov/nistpubs/jres/35/jresv35n3p219_A1b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:
e The purified sample of 5-phenyltetradecane is placed in the boiler.
e The system is brought to a specific, stable pressure, maintained automatically.

o The sample is heated to its boiling point, and the temperature of the liquid-vapor equilibrium
is recorded with the platinum resistance thermometer.

e This measurement is repeated at various fixed pressures.

e The experimental data are then correlated using an equation such as the Antoine equation,
log(P) =A-B/(C +T), to determine the normal boiling point at 760 mmHg.[5]

Density Measurement Using a Vibrating Tube
Densimeter

The density of liquid samples can be accurately determined using a vibrating tube densimeter.
This technique is based on measuring the change in the resonant frequency of a U-shaped
tube when it is filled with the sample.[6]

Apparatus:

o Avibrating tube densimeter.

e A high-precision thermostat for temperature control.

» Reference fluids with known densities for calibration (e.g., dry air and pure water).
Procedure:

e The densimeter is calibrated using at least two reference fluids of known density.

o The sample of 5-phenyltetradecane is injected into the measurement cell, ensuring no air
bubbles are present.

o The cell is brought to the desired temperature (e.g., 20 °C) and allowed to stabilize.
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e The resonant frequency of the tube filled with the sample is measured.

e The density of the sample is calculated from the measured frequency and the calibration
parameters. The uncertainty of such measurements can be as low as 0.2 kg-m~3.[6]

Workflow for Physical Property Characterization

The following diagram illustrates a typical experimental workflow for the characterization of the
physical properties of a synthesized or purified organic compound such as 5-
phenyltetradecane.
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Caption: Experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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